Cas no 2229206-57-7 (tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate
• CAS No: 2229206-57-7
• MF: C₁₃H₂₂BrNO₂
• MW: 304.223283290863
• CID: 5960263
• PubChem ID: 165683988
• Update Time: 2025-06-12

tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate
• 2229206-57-7
• EN300-1882559

• Inchi： 1S/C13H22BrNO2/c1-10(8-14)11-6-5-7-15(9-11)12(16)17-13(2,3)4/h11H,1,5-9H2,2-4H3
• InChI Key： UOBRAXGBAQNFPW-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 303.08339g/mol
• Monoisotopic Mass: 303.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate

tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate (CAS No. 2229206-57-7): An Overview of a Versatile Intermediate in Medicinal Chemistry

tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate (CAS No. 2229206-57-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound belongs to the class of piperidine derivatives, which are widely used as building blocks in the synthesis of various pharmaceuticals and bioactive molecules.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive choice for synthetic chemists. The 3-bromoprop-1-en-2-yl substituent introduces a versatile functional group that can be readily modified through various chemical reactions, such as nucleophilic substitution, cross-coupling, and elimination reactions. These modifications can lead to the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the importance of tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate in the development of novel therapeutic agents. For instance, a research group at the University of California, San Francisco, has utilized this compound as a key intermediate in the synthesis of a series of piperidine-based inhibitors targeting G protein-coupled receptors (GPCRs). These receptors play crucial roles in various physiological processes and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

In another study published in the Journal of Medicinal Chemistry, scientists from the Max Planck Institute for Developmental Biology demonstrated the utility of tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate in the design and synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely prescribed for the treatment of depression and anxiety disorders. The researchers found that derivatives of this compound exhibited improved pharmacokinetic properties and reduced side effects compared to existing SSRIs.

The structural flexibility and synthetic accessibility of tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate have also made it a valuable tool in combinatorial chemistry. Combinatorial approaches allow for the rapid generation and screening of large libraries of compounds, which can significantly accelerate the drug discovery process. A recent study by researchers at Harvard University utilized this compound as a core scaffold to create a diverse library of piperidine derivatives. High-throughput screening of these compounds identified several hits with potent activity against specific cancer cell lines.

Beyond its applications in drug discovery, tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate has also been explored for its potential use in chemical biology research. The bromoalkene moiety can be used to introduce photoaffinity labels or biotin tags, enabling the identification and characterization of protein-protein interactions. This approach has been successfully applied to study signaling pathways involved in cell proliferation and apoptosis.

In conclusion, tert-butyl 3-(3-bromoprop-1-en-2-yl)piperidine-1-carboxylate (CAS No. 2229206-57-7) is a versatile intermediate with significant potential in medicinal chemistry and chemical biology. Its unique structural features and synthetic flexibility make it an invaluable tool for researchers aiming to develop novel therapeutic agents and gain deeper insights into biological processes. As ongoing research continues to uncover new applications and derivatives, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.